Cas no 1235304-94-5 (N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide
• CAS No: 1235304-94-5
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 5907661
• PubChem ID: 49715705
• Update Time: 2025-06-11

N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide
• AKOS024522511
• N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-3-carboxamide
• 1235304-94-5
• N-(furan-2-ylmethyl)-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide
• N-[(furan-2-yl)methyl]-5-methyl-N-[(thiophen-3-yl)methyl]-1,2-oxazole-3-carboxamide
• F5854-2315

• Inchi： 1S/C15H14N2O3S/c1-11-7-14(16-20-11)15(18)17(8-12-4-6-21-10-12)9-13-3-2-5-19-13/h2-7,10H,8-9H2,1H3
• InChI Key： PXOZBRFYUJKOSD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C1C=C(C)ON=1)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Additional information on N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 1235304-94-5)

The compound N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 1235304-94-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines furan, thiophene, and oxazole moieties, which are known for their bioactivity and versatility in drug design. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic resistance.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. The presence of both furan and thiophene rings in this molecule enhances its electronic properties, making it a candidate for organic electronics and material science applications. Additionally, its oxazole-carboxamide backbone is a common pharmacophore in FDA-approved drugs, further elevating its relevance in medicinal chemistry.

From a synthetic perspective, CAS No. 1235304-94-5 exemplifies modern advancements in multi-component reactions and green chemistry. Researchers are exploring eco-friendly catalytic systems to optimize its production, addressing growing concerns about sustainable synthesis in the chemical industry. This aligns with the broader push toward green pharmaceuticals and reduced environmental impact.

The compound’s potential in drug discovery is underscored by its structural similarity to known bioactive molecules. For instance, its thiophene moiety is frequently found in anti-inflammatory and anticancer agents, while the furan ring contributes to its metabolic stability. These attributes make it a promising scaffold for targeting protein-protein interactions, a hot topic in precision oncology.

Beyond pharmaceuticals, N-(furan-2-yl)methyl-5-methyl-N-(thiophen-3-yl)methyl-1,2-oxazole-3-carboxamide has potential applications in crop protection. Its heterocyclic framework could serve as a blueprint for developing next-generation pesticides with lower toxicity profiles, addressing global concerns about food security and environmental health.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and elucidating its structure-activity relationships, a key focus area for researchers optimizing its performance in target applications.

In summary, CAS No. 1235304-94-5 represents a multifaceted compound with broad implications across life sciences and material innovation. Its synthesis, properties, and applications reflect cutting-edge trends in molecular design, making it a subject of ongoing scientific exploration.